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Compound of Interest

Compound Name: 1,3,5-Triisopropylbenzene

Cat. No.: B165165

An In-depth Technical Guide to 1,3,5-Triisopropylbenzene

Chemical Identification and Nomenclature

1,3,5-Triisopropylbenzene is an aromatic hydrocarbon characterized by a benzene ring
symmetrically substituted with three isopropyl groups.

o |[UPAC Name: 1,3,5-tri(propan-2-yl)benzene[1]
e CAS Number: 717-74-8[1][2]

e Synonyms: 1,3,5-Tri(propan-2-yl)benzene, 1,3,5-Tris(1-methylethyl)benzene, 1,3,5-
Tris(isopropyl)benzene, Benzene, 1,3,5-tris(1-methylethyl)-[3][4][5]

Physicochemical Properties

1,3,5-Triisopropylbenzene is a colorless liquid under standard conditions.[2][6] Its key
physical and chemical properties are summarized below.
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Property Value

Molecular Formula C1sH24[2][6][7]

Molecular Weight 204.35 g/mol [2][4][6]
Appearance Clear colorless liquid[6]

Density 0.845 - 0.854 g/mL at 25 °C[6][7]
Boiling Point 232-236 °C[6][7]

Melting Point -7 °C[6]

Flash Point 87 °C (188.6 °F) - closed cup
Refractive Index n20/D 1.488 (lit.)[6][7]

Solubility Immiscible with water[2][7]

InChl Key VUMCUSHVMYIRMB-UHFFFAOQYSA-N[1][4]
SMILES String CC(C)clcc(cc(cl)C(C)C)C(O)Cl1]

Synthesis and Experimental Protocols

The primary industrial synthesis of 1,3,5-triisopropylbenzene is the Friedel-Crafts alkylation of
benzene with propylene.[8][9] Variations in catalysts and reaction conditions are employed to
optimize the yield of the desired 1,3,5-isomer over other isomers like 1,2,4-triisopropylbenzene.

[8][°]

Experimental Protocol 1: Friedel-Crafts Alkylation using
Aluminum Chloride

This protocol describes a general method for the synthesis of crude triisopropylbenzene, which
is predominantly the 1,3,5-isomer.

Objective: To synthesize a mixture of triisopropylbenzene isomers via Friedel-Crafts alkylation.
Materials:

e Benzene
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e Propylene (propene)

¢ Aluminum chloride (AICI3) catalyst

Procedure:

Charge a suitable reactor with one mole of benzene.[9]
e Add the aluminum chloride catalyst to the benzene.

 Introduce three moles of propene gas into the reaction mixture while maintaining vigorous
stirring.[9] The reaction is exothermic and may require cooling to control the temperature.

o After the reaction is complete, the crude product is a mixture containing predominantly 1,3,5-
triisopropylbenzene, along with minor amounts of 1,2,4-triisopropylbenzene,
diisopropylbenzenes, and cumene.[8][9]

e The crude product can be purified via fractionation to isolate pure 1,3,5-
triisopropylbenzene.[10]

Experimental Protocol 2: Synthesis using lonic Liquid
Catalyst

This protocol utilizes an ionic liquid as a catalyst to improve selectivity and offer a potentially
greener alternative to traditional Lewis acids.

Objective: To synthesize 1,3,5-triisopropylbenzene using an ionic liquid catalyst.
Materials:

e Benzene

e Propylene

o 2AICI3/EtsNHCI ionic liquid catalyst

Optimized Reaction Conditions:[10]
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e lonic Liquid Volume Ratio: 0.1

¢ Reaction Temperature: 50 °C

e Propylene Flow Rate: 3.50 mL/s
Procedure:

e Combine benzene and the 2AICIs/EtsNHCI ionic liquid catalyst in a reactor at a volume ratio
of 0.1 (catalyst to benzene).[10]

» Heat the mixture to the reaction temperature of 50 °C.[10]
o Bubble propylene gas through the mixture at a constant flow rate of 3.50 mL/s.[10]

o Monitor the reaction progress. A moderate post-alkylation step can be employed to increase
the ratio of the 1,3,5- to 1,2,4-isomer.[10]

o Upon completion, the product is separated from the ionic liquid. The final product is obtained
by fractionation.[10]

Synthesis and Purification Workflow

The general process for producing high-purity 1,3,5-triisopropylbenzene involves the initial
alkylation reaction followed by a purification step to separate the desired isomer from
byproducts.
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Caption: Workflow for the synthesis and purification

of 1,3,5-triisopropylbenzene.

Applications in Research and Development

Due to its unique structure, featuring significant steric bulk and thermal stability, 1,3,5-
triisopropylbenzene is a versatile compound in various scientific and industrial fields.[6][11]
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Pharmaceutical and Organic Synthesis: It serves as a key starting material for the synthesis
of more complex molecules.[11] It is notably used as a precursor for bulky phosphine
ligands, such as Bret Phos and X-Phos, which are employed in catalysis.[11] Its steric
hindrance also makes it useful as a protecting group in complex organic reactions.[11]

Polymer Science: The compound is a vital intermediate in the production of high-
performance polymers and resins with high thermal stability, such as polyimides and
polyether ether ketone (PEEK).[11] These materials are critical in the aerospace and
automotive industries.[11]

Materials Chemistry: It is used as a swelling agent or micelle expander in the template-
assisted synthesis of highly ordered mesoporous silica materials like SBA-15.[12]

Catalysis Research: Researchers use 1,3,5-triisopropylbenzene in catalytic studies,
particularly for Friedel-Crafts reactions, where it helps in stabilizing reaction intermediates.[6]
[11] It also acts as a probe molecule to assess the surface acidity and accessibility of zeolite
catalysts.[12]

Other Industrial Uses: It finds application as a specialty solvent in paints and coatings, an
additive in high-performance lubricants, and an intermediate in the manufacturing of
agrochemicals and electronic chemicals.[6][11][13]

Safety and Handling

1,3,5-Triisopropylbenzene is a combustible liquid and requires appropriate safety precautions
for handling and storage.[3]

o Handling: Use in a well-ventilated area.[14] Wear appropriate personal protective equipment
(PPE), including protective gloves, safety goggles, and clothing to prevent skin exposure.[5]
[14] Wash thoroughly after handling.[14]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][14]
Keep away from heat, sparks, open flames, and other sources of ignition.[2][14]

e First Aid:

o Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes.[14]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[14]

o Inhalation: Remove from exposure to fresh air immediately.[14]

o Ingestion: If conscious, rinse mouth and drink 2-4 cupfuls of milk or water. Do not induce
vomiting.[14] In all cases of exposure, seek medical aid.[14]

» Fire Fighting: Use water spray, dry chemical, carbon dioxide, or appropriate foam as
extinguishing media.[14] Water spray can be used to keep fire-exposed containers cool.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [CAS number and IUPAC nomenclature for 1,3,5-
Triisopropylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165165#cas-number-and-iupac-nomenclature-for-1-
3-5-triisopropylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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